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Introduction
Vinyltrimethylsilane (VTMS) is a silicon-containing monomer that can be polymerized to yield

poly(vinyltrimethylsilane) (PVTMS), a polymer with noteworthy properties including high gas

permeability and thermal stability. Anionic polymerization of VTMS provides a powerful method

for synthesizing well-defined PVTMS with controlled molecular weights and narrow molecular

weight distributions (low polydispersity). This "living" polymerization technique allows for the

preparation of tailored materials, such as block copolymers, which are of interest for various

advanced applications, including gas separation membranes and specialty plastics.[1][2]

These application notes provide detailed protocols for the anionic polymerization of

vinyltrimethylsilane, data on the expected polymer characteristics, and an overview of the

polymer's applications.

Data Presentation
The molecular weight and polydispersity of poly(vinyltrimethylsilane) are critical parameters

that can be controlled by adjusting the molar ratio of the monomer to the initiator. In a living

anionic polymerization, the number-average molecular weight (Mn) can be predicted by the

following equation:

Mn = (molar mass of monomer × mass of monomer) / moles of initiator
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The following tables summarize typical results obtained from the anionic polymerization of

VTMS under various conditions.

Table 1: Effect of Monomer to Initiator Ratio on PVTMS Molecular Weight and Polydispersity

Monomer:Initiator
Ratio ([VTMS]/[n-
BuLi])

Mn ( g/mol )
(Theoretical)

Mn ( g/mol )
(Experimental)

Polydispersity
Index (PDI)
(Mw/Mn)

52 5,212 6,800 Low (not specified)

100 10,023 - -

150 15,035 150,000 Low (not specified)

200 20,046 - -

500 50,115 500,000 2.1

Note: Experimental values can deviate from theoretical values due to impurities or side

reactions. The data presented is compiled from various sources and conditions may vary.

Table 2: Gas Permeability of Anionically Polymerized PVTMS

Gas Permeability (Barrer) Selectivity (O₂/N₂)

Oxygen (O₂) 40 - 44 ~4.0

Nitrogen (N₂) 10 - 11

1 Barrer = 10⁻¹⁰ cm³ (STP) cm / (cm² s cmHg)

Experimental Protocols
High-vacuum and inert atmosphere techniques are crucial for successful anionic polymerization

to prevent premature termination by atmospheric moisture and oxygen.

Protocol 1: Purification of Monomer and Solvent
Materials:
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Vinyltrimethylsilane (VTMS)

Cyclohexane (or other hydrocarbon solvent)

Calcium hydride (CaH₂)

Sodium metal

Living polystyryllithium oligomers (for solvent purification)

Procedure:

Monomer (VTMS) Purification:

1. Dry VTMS over calcium hydride for 24 hours at a reduced temperature under vacuum.[1]

2. Perform two freeze-pump-thaw cycles to degas the monomer.[1]

3. Distill the VTMS under vacuum into a flask containing a sodium mirror. A sodium mirror

can be prepared by heating a small piece of sodium in an evacuated flask until it vaporizes

and deposits on the glass surface.[1]

4. Allow the VTMS to stir over the sodium mirror for at least one hour to remove any

remaining impurities.[1]

Solvent (Cyclohexane) Purification:

1. Distill cyclohexane in the presence of liquid sodium under an inert atmosphere.[1]

2. After distillation, freeze and degas the solvent.[1]

3. Transfer the purified cyclohexane under vacuum to a flask containing living

polystyryllithium oligomers. The persistence of the characteristic red color of the living

polymer indicates the high purity of the solvent.[1]

Protocol 2: Anionic Homopolymerization of
Vinyltrimethylsilane
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Materials:

Purified vinyltrimethylsilane (VTMS)

Purified cyclohexane

n-Butyllithium (n-BuLi) in hexane (initiator)

Methanol (terminating agent)

High-vacuum reactor with appropriate glassware (e.g., Schlenk line)

Procedure:

Reactor Setup: Assemble the polymerization reactor under high vacuum and flame-dry all

glassware to remove any adsorbed moisture.

Initiator Introduction: Under an inert atmosphere (e.g., argon or nitrogen), introduce a precise

amount of n-BuLi solution into the reactor.

Solvent Addition: Add the purified cyclohexane to the reactor.

Monomer Addition: Introduce the purified VTMS to the reactor. The polymerization will initiate

upon contact of the monomer with the initiator.

Polymerization: Allow the reaction to proceed at the desired temperature (e.g., room

temperature) for a specified time (e.g., 48 hours).[3] The reaction mixture may become more

viscous as the polymer chains grow.

Termination: To quench the "living" polymer chains, add a small amount of degassed

methanol to the reactor.[3] The color of the reaction mixture, if any, should disappear upon

termination.

Polymer Precipitation and Purification:

1. Pour the polymer solution into a large excess of a non-solvent, such as methanol, to

precipitate the PVTMS.[3]
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2. Filter the precipitated white polymer powder.[3]

3. Wash the polymer with fresh methanol and dry it in a vacuum oven at an elevated

temperature (e.g., 100°C) until a constant weight is achieved.[1]
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Caption: Mechanism of anionic polymerization of VTMS.

Experimental Workflow
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Caption: General workflow for anionic polymerization of VTMS.
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Caption: Key relationships in VTMS anionic polymerization.

Applications
Poly(vinyltrimethylsilane) synthesized via anionic polymerization is a glassy polymer with a

high free volume, which contributes to its excellent gas permeability.[1] The primary application

for this material is in the fabrication of gas separation membranes.[1][4]

Oxygen/Nitrogen Separation: PVTMS exhibits good selectivity for oxygen over nitrogen,

making it suitable for applications in air enrichment, such as producing oxygen-enriched air

for medical purposes or nitrogen-enriched air for inerting applications.[1]

Thin-Film Composite Membranes: The well-defined nature of anionically polymerized

PVTMS allows for its use in thin-film composite membranes, where a thin, selective layer of

PVTMS is coated onto a porous support.[1]

Block Copolymers for Improved Mechanical Properties: A significant drawback of PVTMS

homopolymer is its brittleness.[2] Anionic polymerization allows for the straightforward

synthesis of block copolymers (e.g., with polyisoprene or polydimethylsiloxane) to improve
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mechanical properties like flexibility and film-forming ability without drastically compromising

gas permeability.[2]

The ability to control the molecular architecture through living anionic polymerization opens

possibilities for creating advanced materials with tailored gas transport properties for specific

industrial separation processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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